Cas no 16112-61-1 (4-propyl-1,3-oxazolidin-2-one)
4-propyl-1,3-oxazolidin-2-one structure
Product Name:4-propyl-1,3-oxazolidin-2-one
CAS No:16112-61-1
Molecular Formula:C6H11NO2
Molecular Weight:129.157041788101
CID:5905207
PubChem ID:18442701
4-propyl-1,3-oxazolidin-2-one Properties
Names and Identifiers
-
- 2-Oxazolidinone, 4-propyl-
- 4-Propyloxazolidin-2-one
- 4-propyl-1,3-oxazolidin-2-one
- EN300-1249174
- 16112-61-1
- CS-0349794
- SCHEMBL1439581
- DTXSID701313067
- 4-Propyl-2-oxazolidinone
- AKOS006356168
-
- InChIKey： AZXNSLLITCXHBI-UHFFFAOYSA-N
- Inchi： 1S/C6H11NO2/c1-2-3-5-4-9-6(8)7-5/h5H,2-4H2,1H3,(H,7,8)
- SMILES： O1CC(CCC)NC1=O
Computed Properties
- Exact Mass: 129.078978594g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 129.078978594g/mol
- Heavy Atom Count: 9
- Complexity: 114
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Boiling Point: 302.5±9.0 °C(Predicted)
- pka: 12.84±0.40(Predicted)
- Density: 1.022±0.06 g/cm3(Predicted)
4-propyl-1,3-oxazolidin-2-one Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1249174-1.0g |
4-propyl-1,3-oxazolidin-2-one |
16112-61-1 | 1g |
$0.0 |
4-propyl-1,3-oxazolidin-2-one Related Literature
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Alexander D. Hudson,Oliver Jamieson,Robert D. Crapnell,Knut Rurack,Thais C. C. Soares,Francesco Mecozzi,Alex Laude,Jonas Gruber,Katarina Novakovic,Marloes Peeters Mater. Adv., 2021,2, 5105-5115
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Dipak Aryal,Gary S. Grest,Dvora Perahia Nanoscale, 2017,9, 2117-2122
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3. Electrochemical sensor based on a polyaniline-modified SnO2 nanocomposite for detecting ethephon†Shuyong Zhai,Minghua Wang,Linghao He,Donglai Peng,Shunli Liu,Yanqin Yang Anal. Methods, 2015,7, 4725-4733
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Maurice C. R. Franssen,Peter Steunenberg,Elinor L. Scott,Johan P. M. Sanders Chem. Soc. Rev., 2013,42, 6491-6533
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Sofia I. Pascu,Thibaut Jarrosson,Christoph Naumann,Sijbren Otto,Guido Kaiser,Jeremy K. M. Sanders New J. Chem., 2005,29, 80-89
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7. Band engineering for efficient catalyst-substrate coupling for photoelectrochemical water splitting†Joachim Klett,Jürgen Ziegler,Aldin Radetinac,Bernhard Kaiser,Rolf Schäfer,Wolfram Jaegermann,Félix Urbain,Jan-Philipp Becker,Vladimir Smirnov,Friedhelm Finger Phys. Chem. Chem. Phys., 2016,18, 10751-10757
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Pengyuan Yang Analyst, 2015,140, 156-161
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Erich Steiner,Alessandro Soncini,Patrick W. Fowler Org. Biomol. Chem., 2005,3, 4053-4059
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